2-(3-Chlorophenyl)-1-phenylethanethione

• Molecular Formula: C14H11ClS
• Molecular Weight: 246.752
• IUPAC Name: 2-(3-chlorophenyl)-1-phenylethanethione
• InChI: InChI=1S/C14H11ClS/c15-13-8-4-5-11(9-13)10-14(16)12-6-2-1-3-7-12/h1-9H,10H2
• InChI Key: GQHPPTCCBDKJGC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=S)CC2=CC(=CC=C2)Cl

Description

2-(3-Chlorophenyl)-1-phenylethanethione is a sulfur-containing aromatic compound characterized by a thione (C=S) group attached to a 3-chlorophenyl moiety and a phenyl group. Its synthesis involves reacting 1-chloro-3-isothiocyanatobenzene with hydrazine hydrate in 2-propanol, followed by condensation with aromatic aldehydes to form precursors for thiazole derivatives . The compound has been extensively studied via spectroscopic methods (e.g., mass spectrometry) and computational modeling, revealing insights into its molecular ion fragmentation patterns and atomic charge distribution .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

Thione vs. Ketone/Sulfanyl Groups

• 2-Chloro-1-(3-hydroxyphenyl)ethanone (): Replacing the thione with a ketone (C=O) and adding a hydroxyl group alters polarity and hydrogen-bonding capacity. This increases solubility in polar solvents compared to the thione derivative.

Thione vs. Acetamide Derivatives

• The trifluoromethyl group increases lipophilicity, contrasting with the thione’s planar geometry.

Substituent Effects

• 3-Chlorophenyl vs. 4-Fluorophenyl () : The meta-chloro substituent in the target compound induces moderate electron withdrawal, while para-fluoro substituents (as in ) provide stronger inductive effects, altering reaction kinetics in electrophilic substitutions.
• Hydroxyacetophenones (): Compounds like 1-(4-Hydroxyphenyl)-2,2,2-triphenylethanone exhibit enhanced acidity (pKa ~8–10) due to phenolic -OH, unlike the non-acidic thione group in 2-(3-Chlorophenyl)-1-phenylethanethione.

Spectroscopic and Computational Insights

• Mass Spectrometry : The nitrogen rule applies to 2-(3-Chlorophenyl)-1-phenylethanethione, with molecular ions ([M]⁺) at m/z 246 (C₁₃H₁₀ClS) and characteristic fragmentation patterns (e.g., loss of Cl·, m/z 211) .
• Molecular Modeling : Atomic charges calculated via Chem3D Pro 12.0.2 show higher electron density on the thione sulfur compared to ketones or sulfanyl groups, influencing nucleophilic attack susceptibility .

Physicochemical Properties

• Solubility: Lower in water than hydroxyacetophenones () due to the non-polar thione group.
• Melting Point : Likely higher than 2-(3-Chlorophenyl)piperazine () due to stronger intermolecular forces from the planar thione structure.